(R)-Carisbamate β-D-O-Glucuronide
(R)-Carisbamate β-D-O-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
940279-83-4
VCID:
VC0132816
InChI:
InChI=1S/C15H18ClNO9/c16-7-4-2-1-3-6(7)8(5-24-15(17)23)25-14-11(20)9(18)10(19)12(26-14)13(21)22/h1-4,8-12,14,18-20H,5H2,(H2,17,23)(H,21,22)/t8-,9-,10-,11+,12-,14+/m0/s1
SMILES:
C1=CC=C(C(=C1)C(COC(=O)N)OC2C(C(C(C(O2)C(=O)O)O)O)O)Cl
Molecular Formula:
C15H18ClNO9
Molecular Weight:
391.757
(R)-Carisbamate β-D-O-Glucuronide
CAS No.: 940279-83-4
Reference Standards
VCID: VC0132816
Molecular Formula: C15H18ClNO9
Molecular Weight: 391.757
CAS No. | 940279-83-4 |
---|---|
Product Name | (R)-Carisbamate β-D-O-Glucuronide |
Molecular Formula | C15H18ClNO9 |
Molecular Weight | 391.757 |
IUPAC Name | (2S,3S,4S,5R,6R)-6-[(1R)-2-carbamoyloxy-1-(2-chlorophenyl)ethoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C15H18ClNO9/c16-7-4-2-1-3-6(7)8(5-24-15(17)23)25-14-11(20)9(18)10(19)12(26-14)13(21)22/h1-4,8-12,14,18-20H,5H2,(H2,17,23)(H,21,22)/t8-,9-,10-,11+,12-,14+/m0/s1 |
Standard InChIKey | RKWAMNXFHLRQGF-WHUHBCJBSA-N |
SMILES | C1=CC=C(C(=C1)C(COC(=O)N)OC2C(C(C(C(O2)C(=O)O)O)O)O)Cl |
Synonyms | (1R)-2-[(Aminocarbonyl)oxy]-1-(2-chlorophenyl)ethyl β-D-Glucopyranosiduronic Acid; |
PubChem Compound | 71314563 |
Last Modified | Nov 12 2021 |
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